![molecular formula C20H19NO5S B1225850 2,5-dimethoxy-N-(4-phenoxyphenyl)benzenesulfonamide](/img/structure/B1225850.png)
2,5-dimethoxy-N-(4-phenoxyphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dimethoxy-N-(4-phenoxyphenyl)benzenesulfonamide is an aromatic ether.
Scientific Research Applications
Inhibitors of Kynurenine 3-Hydroxylase
A study explored the synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase. These compounds, including variants such as 3,4-dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide, showed high-affinity inhibition of this enzyme, suggesting potential for investigating the pathophysiological role of the kynurenine pathway after neuronal injury (Röver et al., 1997).
Polymorphism in Aromatic Sulfonamides
Research on polymorphism in aromatic sulfonamides, including N-(2-phenoxyphenyl)benzenesulfonamide and its fluorine-substituted derivatives, revealed insights into how the presence of fluorine affects polymorphism. These findings have implications in understanding the crystalline forms and stability of these compounds (Terada et al., 2012).
Photodynamic Therapy Applications
A study focused on the synthesis of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivatives, including 3,4-dimethoxy variants, for use in photodynamic therapy. These compounds showed potential as Type II photosensitizers for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).
Development as Progesterone Receptor Antagonists
N-(4-phenoxyphenyl)benzenesulfonamide derivatives were developed as a new class of nonsteroidal progesterone receptor antagonists. This research highlighted the potential of these compounds in treating various diseases, including uterine leiomyoma and breast cancer, due to their high binding affinity and selectivity (Yamada et al., 2016).
properties
Product Name |
2,5-dimethoxy-N-(4-phenoxyphenyl)benzenesulfonamide |
---|---|
Molecular Formula |
C20H19NO5S |
Molecular Weight |
385.4 g/mol |
IUPAC Name |
2,5-dimethoxy-N-(4-phenoxyphenyl)benzenesulfonamide |
InChI |
InChI=1S/C20H19NO5S/c1-24-18-12-13-19(25-2)20(14-18)27(22,23)21-15-8-10-17(11-9-15)26-16-6-4-3-5-7-16/h3-14,21H,1-2H3 |
InChI Key |
JBXNZHSGLGZVPI-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.